Cas no 2137837-18-2 (4-[5-(difluoromethyl)pyridin-3-yl]-1,3-dimethyl-1H-pyrazol-5-ol)

• Product Name: 4-[5-(difluoromethyl)pyridin-3-yl]-1,3-dimethyl-1H-pyrazol-5-ol
• CAS No: 2137837-18-2
• MF: C₁₁H₁₁F₂N₃O
• MW: 239.221349000931
• CID: 6357967
• PubChem ID: 165457780
• Update Time: 2025-10-29

4-[5-(difluoromethyl)pyridin-3-yl]-1,3-dimethyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 4-[5-(difluoromethyl)pyridin-3-yl]-1,3-dimethyl-1H-pyrazol-5-ol
• EN300-713424
• 2137837-18-2

• Inchi： 1S/C11H11F2N3O/c1-6-9(11(17)16(2)15-6)7-3-8(10(12)13)5-14-4-7/h3-5,10,15H,1-2H3
• InChI Key： XILTVDJELWLKIS-UHFFFAOYSA-N
• SMILES： FC(C1=CN=CC(=C1)C1C(N(C)NC=1C)=O)F

Computed Properties

• Exact Mass: 239.08701831g/mol
• Monoisotopic Mass: 239.08701831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.2Ų

Additional information on 4-[5-(difluoromethyl)pyridin-3-yl]-1,3-dimethyl-1H-pyrazol-5-ol

Comprehensive Overview of 4-[5-(difluoromethyl)pyridin-3-yl]-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 2137837-18-2)

The compound 4-[5-(difluoromethyl)pyridin-3-yl]-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 2137837-18-2) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a pyridine ring with a pyrazole core, featuring a difluoromethyl group, which enhances its bioactivity and metabolic stability. This compound is particularly notable for its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and precision agriculture.

In recent years, the demand for fluorinated compounds like 4-[5-(difluoromethyl)pyridin-3-yl]-1,3-dimethyl-1H-pyrazol-5-ol has surged due to their ability to improve pharmacokinetic properties. Researchers are actively exploring its role in modulating enzyme activity or targeting specific biological pathways, making it a hot topic in medicinal chemistry forums and AI-driven drug design platforms. The presence of the difluoromethyl moiety is particularly intriguing, as it often contributes to enhanced binding affinity and selectivity.

From an agrochemical perspective, this compound's potential as a pesticide intermediate or herbicide precursor aligns with global efforts to develop eco-friendly crop solutions. Its pyridine-pyrazole hybrid structure may offer novel modes of action against resistant pests, addressing the growing concern over pesticide resistance. Industry reports highlight its compatibility with integrated pest management (IPM) systems, a frequently searched term among agricultural professionals.

Synthetic routes to 4-[5-(difluoromethyl)pyridin-3-yl]-1,3-dimethyl-1H-pyrazol-5-ol typically involve multi-step cross-coupling reactions or cyclization strategies, with researchers optimizing yields through catalytic methods. Recent publications emphasize the use of Pd-catalyzed transformations for constructing its aryl-pyrazole linkage, reflecting broader interests in green chemistry and atom economy. These aspects make it a recurring subject in synthetic methodology discussions across academic databases.

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, with data often shared in open-access chemistry repositories. Its physicochemical properties—including solubility profiles and thermal stability—are critical for formulation scientists, as evidenced by frequent queries in material science communities. The compound's logP and hydrogen bonding capacity are particularly scrutinized for ADME prediction models.

Looking ahead, 4-[5-(difluoromethyl)pyridin-3-yl]-1,3-dimethyl-1H-pyrazol-5-ol exemplifies the convergence of computational chemistry and experimental validation. Molecular docking studies predict its interactions with various biological targets, while high-throughput screening campaigns assess its therapeutic potential. These dual approaches resonate with the drug repurposing trend, where existing scaffolds are reevaluated for new indications—a topic dominating biopharma search trends.

Regulatory considerations for this compound focus on REACH compliance and environmental fate studies, with particular emphasis on its degradation products. These aspects are increasingly searched alongside terms like green solvents and benign by design, reflecting shifting industry priorities. Patent landscapes reveal growing IP activity around its derivatives, especially in biocatalysis applications.

In conclusion, CAS No. 2137837-18-2 represents a versatile scaffold bridging multiple disciplines. Its structure-activity relationships continue to inspire innovations in small molecule therapeutics and agrochemicals, while its synthetic accessibility makes it a valuable case study for process chemistry education. As research progresses, this compound will likely remain a focal point in discussions about rational molecular design and sustainable chemical innovation.